(Pentan-3-yl)(2-phenoxyethyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-(2-phenoxyethyl)pentan-3-amine
• InChI: InChI=1S/C13H21NO/c1-3-12(4-2)14-10-11-15-13-8-6-5-7-9-13/h5-9,12,14H,3-4,10-11H2,1-2H3
• InChI Key: RLKXTWIUGRLIJC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCCOC1=CC=CC=C1

Description

(Pentan-3-yl)(2-phenoxyethyl)amine is a secondary amine characterized by a pentan-3-yl group (a branched five-carbon alkyl chain) and a 2-phenoxyethyl moiety. The compound combines lipophilic (alkyl chain) and aromatic (phenoxy group) features, which may influence its physicochemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Pentan-3-yl)(2-phenoxyethyl)amine typically involves the reaction of 2-phenoxyethanol with pentan-3-amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

While specific industrial production methods for (Pentan-3-yl)(2-phenoxyethyl)amine are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature and pressure, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(Pentan-3-yl)(2-phenoxyethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like or to form corresponding oxides.

Reduction: Reduction reactions can be carried out using or to produce amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds in the presence of a base.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated compounds, bases like sodium hydride or potassium carbonate.

Major Products Formed

Oxidation: Corresponding oxides.

Reduction: Amine derivatives.

Substitution: Various substituted amines depending on the halogenated compound used.

Scientific Research Applications

(Pentan-3-yl)(2-phenoxyethyl)amine has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Pentan-3-yl)(2-phenoxyethyl)amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Research Findings and Implications

Cytotoxicity and Anticancer Potential

• Phenoxyethyl Derivatives: The 4-hydroxybenzoate variant’s IC₅₀ <62.5 µg/mL against MCF-7 cells suggests that (pentan-3-yl)(2-phenoxyethyl)amine—if functionalized similarly—could exhibit comparable or enhanced activity .
• Role of Amine Group: The primary amine in related compounds (e.g., 3-aminophenyl-5-olefinic amines) is critical for interactions with enzymes or receptors, as seen in .

Antimicrobial Activity

• Broad-Spectrum Efficacy: 2-Phenoxyethyl benzoates show 30–70% inhibition against pathogens like E. coli and P. aeruginosa, suggesting that the amine derivative might also disrupt bacterial membranes or protein synthesis .